Cas no 92739-56-5 (1,8-Octanediol, 4,5-bis(methylene)-)
92739-56-5 structure
Product Name:1,8-Octanediol, 4,5-bis(methylene)-
CAS No:92739-56-5
MF:C10H18O2
MW:170.248723506927
CID:735848
PubChem ID:13442276
Update Time:2025-04-19
1,8-Octanediol, 4,5-bis(methylene)- Chemical and Physical Properties
Names and Identifiers
-
- 1,8-Octanediol, 4,5-bis(methylene)-
- 4,5-dimethylideneoctane-1,8-diol
- DTXSID60540957
- 92739-56-5
- 4,5-dimethylene-1,8-octanediol
-
- Inchi: 1S/C10H18O2/c1-9(5-3-7-11)10(2)6-4-8-12/h11-12H,1-8H2
- InChI Key: HUUYMQFDAQFHPE-UHFFFAOYSA-N
- SMILES: OCCCC(=C)C(=C)CCCO
Computed Properties
- Exact Mass: 170.130679813g/mol
- Monoisotopic Mass: 170.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 40.5Ų
1,8-Octanediol, 4,5-bis(methylene)- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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